Cas no 40359-00-0 (2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)
40359-00-0 structure
Product Name:2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
CAS No:40359-00-0
MF:C11H15NS
MW:193.30850148201
CID:925668
PubChem ID:318739
Update Time:2025-04-19
2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
- 2,2-dimethyl-4,5-dihydro-3H-1,5-benzothiazepine
- 2,2-dimethyl-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepine
- AC1L7YRG
- AG-F-43025
- CTK4I2923
- NSC257834
- VS5QQ3Y1NX
- NSC 257834
- 1,5-BENZOTHIAZEPINE, 2,3,4,5-TETRAHYDRO-2,2-DIMETHYL-
- 40359-00-0
- UNII-VS5QQ3Y1NX
- NSC-257834
- 2,3,4,5-TETRAHYDRO-2,2-DIMETHYL-1,5-BENZOTHIAZEPINE
- DTXSID80193348
-
- Inchi: 1S/C11H15NS/c1-11(2)7-8-12-9-5-3-4-6-10(9)13-11/h3-6,12H,7-8H2,1-2H3
- InChI Key: VAKMHNZNNZZXLN-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2NCCC1(C)C
Computed Properties
- Exact Mass: 193.09265
- Monoisotopic Mass: 193.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
- LogP: 3.51090
2,2-dimethyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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